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Compound of Interest

Ethyl[2-
Compound Name:
(methylsulfanyl)ethyllamine

Cat. No.: B12088929

Get Quote

\ J

CAS No: 19815-27-1 | Formula: CsH13NS | MW: 119.23 g/mol

Part 1: Executive Summary & Chemical Identity

Ethyl[2-(methylsulfanyl)ethyl]Jamine is a bifunctional building block featuring a secondary
amine and a thioether (sulfide) moiety. In drug development, it serves as a critical intermediate
for introducing ethyl-amino-ethyl-thio side chains, often seen in H2-receptor antagonists, kinase
inhibitors, and radioprotective agents.

Operational Criticality: Due to the scarcity of specific physical data for this exact CAS number in
public literature, this guide utilizes Structural Read-Across Methodology (SRAM). We derive
safety boundaries from its primary amine parent, 2-(Methylthio)ethylamine (CAS 18542-42-2),
and its N-methyl analog. Treat this compound as a Corrosive Flammable Liquid with high odor
potency.

Chemical Structure & Identity
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Parameter Detail

IUPAC Name N-Ethyl-2-(methylsulfanyl)ethanamine
N-Ethyl-2-(methylthio)ethylamine; 2-

Synonyms ) )
Ethylaminoethyl methyl sulfide

CAS Number 19815-27-1

Molecular Structure CH3-S-CH2-CH2-NH-CH2-CH3

Secondary Amine (Nucleophile/Base), Thioether

Functional Groups —
(Oxidation prone)

Part 2: Hazard Identification & Toxicology (GHS)

Core Directive: Do not underestimate the "Stench" hazard. Thioethers possess low olfactory
thresholds (ppb range). Inadequate containment will result in facility-wide contamination and

potential evacuation alarms.

GHS Classification (Derived)

Based on homologous series analysis (Primary Amine -> Secondary Amine), the following
classifications are assigned for risk management:
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Hazard Class Category Hazard Statement Code

- Flammable liquid and
Flammable Liquids Cat3 H226
vapor.[1]

Causes severe skin
Skin Corrosion Cat 1B burns and eye H314
damage.[2][3]

Causes serious eye
Eye Damage Catl H318
damage.[1][2][3][4][5]

- Harmful if swallowed.
Acute Toxicity Cat4 2] H302

Stench (Not a GHS

category, but critical).

Sensitization

Toxicology Mechanism

o Corrosivity: The secondary amine function (pKa ~10-11) creates a highly alkaline local
environment upon contact with moisture in tissues, leading to saponification of lipids and
liquefactive necrosis.

» Metabolic Activation: Thioethers can be metabolized via S-oxidation to sulfoxides and
sulfones. While often less toxic, the metabolic burden on Flavin-containing Monooxygenases
(FMOs) should be considered in ADME studies.

Part 3: Physical Properties & Stability

Note: Values marked with ()* are predicted based on the primary amine analog (BP 148°C) and
N-methyl analog.*
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Property Value (Est.) Operational Implication

Easy to dispense, but splash

Physical State Liquid )
risk.
Darkening indicates oxidation
Color Colorless to Pale Yellow ) )
(S-oxide formation).
- ) Moderate volatility; vacuum
Boiling Point 160°C - 170°C o
distillation recommended.
] Flammable. Ground all
Flash Point 45°C - 55°C
glassware.
_ Lighter than water; floats
Density 0.92 - 0.96 g/mL*

during aqueous workup.

S ) ) High water solubility
B Miscible in organics; Soluble in ] i
Solubility complicates extraction; use
water
salting-out.

Part 4: Operational Safety Protocols
Engineering Controls & Ventilation

The "Double-Barrier" Rule: Due to the thioether stench and amine corrosivity, standard fume
hood use is insufficient if the sash is frequently adjusted.

o Primary Barrier: All transfers must occur inside a fume hood with a face velocity >100 fpm.

o Secondary Barrier: Reaction vessels must be vented through a bleach scrubber (sodium
hypochlorite solution) to oxidize escaping sulfide vapors before they hit the hood exhaust.

Personal Protective Equipment (PPE) Matrix

e Eyes: Chemical Splash Goggles + Face Shield (if pouring >100mL). Standard safety glasses
are insufficient for corrosive liquids.

e Hands:
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o Splash Contact: Nitrile (0.11 mm).

o Prolonged Contact: Silver Shield® or Viton® laminate gloves. Thioethers can permeate

thin nitrile.
* Respiratory: If working outside a hood (Emergency only), use a Full-Face Respirator with

ABEK (Organic/Inorganic/Acid/Ammonia) cartridges.

Emergency Response Logic

The following diagram outlines the decision logic for spill response, prioritizing containment of

the "Stench" aspect to prevent facility panic.

Spill Detected

Assess Volume & Location

Small (<50 mL) Large (>50 mL)

inside Hood or Outside Hood
1. Absorb with Vermiculite 1. Evacuate Lab
2. Treat with 10% Bleach (Oxidation) 2. Seal Doors (Stench Containment)
3. Double Bag 3. Call HazMat

Dispose as Hazardous

Chemical Waste

Click to download full resolution via product page

Figure 1: Decision logic for Ethyl[2-(methylsulfanyl)ethyl]Jamine spill response. Note the
critical step of oxidation (Bleach) to neutralize odor.
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Part 5: Synthesis & Handling Workflow
Storage & Stability

» Oxidation Risk: The sulfur atom is prone to oxidation to sulfoxide (S=0O) upon air exposure.

e Carbonate Formation: The amine will absorb CO:2 from the air to form
carbamates/carbonates.

e Protocol: Store under Argon or Nitrogen atmosphere. Refrigerate (2-8°C) to minimize
volatility and degradation.

Reaction Setup (Best Practices)

When using this reagent in nucleophilic substitution or amide coupling:

e Acid Scavenging: As a secondary amine, it acts as a base. If used as a nucleophile, add a
non-nucleophilic base (e.g., DIPEA) if HCI is generated.

¢ Quenching: Never quench reaction mixtures directly into acidic water without cooling; the
exotherm can vaporize the unreacted amine, releasing a stench cloud.

Handling Lifecycle Diagram

Receipt & Log
(Verify CAS: 19815-27-1)

Storage
(Inert Gas, 4°C, Dark)

Waste Disposal
(Segregated: Basic/Organic)

Dispensing Synthesis
(Fume Hood + Bleach Trap) (Closed System)

Click to download full resolution via product page

Figure 2: Safe handling lifecycle from receipt to disposal, emphasizing inert storage and
segregated waste streams.

Part 6: Disposal Considerations

Do not pour down the drain.

o Chemical Identity: Classify as "Flammable, Corrosive, Organic Base."
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« Neutralization: For small residues, treat with dilute hydrogen peroxide or bleach to oxidize
the sulfide (eliminating odor) before adding to the organic waste container.

o Segregation: Keep separate from oxidizers (nitric acid) in the waste stream to prevent
uncontrolled exotherms, despite the oxidation step mentioned above (controlled vs
uncontrolled).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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